Cas no 10029-31-9 (Benzenamine,4-[(4-aminophenyl)methyl]-N-(1-methylethyl)-)

• Product Name: Benzenamine,4-[(4-aminophenyl)methyl]-N-(1-methylethyl)-
• CAS No: 10029-31-9
• MF: C₁₆H₂₀N₂
• MW: 240.343403816223
• CID: 171035
• PubChem ID: 82307
• Update Time: 2025-04-19

Benzenamine,4-[(4-aminophenyl)methyl]-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[(4-aminophenyl)methyl]-N-(1-methylethyl)-
• 4-[[4-(propan-2-ylamino)phenyl]methyl]aniline
• N-isopropyl-4,4'-methylenedianiline
• 4-(4-aminobenzyl)-N-(propan-2-yl)aniline
• Aniline, N-isopropyl-4,4'-methylenedi-
• Benzenamine, 4-((4-aminophenyl)methyl)-N-(1-methylethyl)-
• N-Isopropylmethylenedianiline
• n-isopropyl-4,4'-methylenedi-anilin
• Einecs 233-077-6
• N-Isopropyl[4,4'-methylenebisaniline]
• 10029-31-9
• DTXSID0064913
• NS00022965
• Benzenamine, 4-[(4-aminophenyl)methyl]-N-(1-methylethyl)-
• N-Isopropyl methylenedianiline
• Aniline,N-isopropyl-4,4'-methylenedi-

• Inchi： 1S/C16H20N2/c1-12(2)18-16-9-5-14(6-10-16)11-13-3-7-15(17)8-4-13/h3-10,12,18H,11,17H2,1-2H3
• InChI Key： OYZBHMQKSAYWAI-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)CC1C=CC(=CC=1)N)C(C)C

Computed Properties

• Exact Mass: 240.1628
• Monoisotopic Mass: 240.162649
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38

Experimental Properties

• Density: 1.073
• Boiling Point: 408.2°Cat760mmHg
• Flash Point: 237.3°C
• Refractive Index: 1.619
• PSA: 38.05
• LogP: 4.33410